(6R)-7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(Z)-2-(4-methyl-1,3-thiazol-5-yl)ethenyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid

• Molecular Formula: C19H18N6O5S3
• Molecular Weight: 506.6 g/mol
• IUPAC Name: (6R)-7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(Z)-2-(4-methyl-1,3-thiazol-5-yl)ethenyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• InChI: InChI=1S/C19H18N6O5S3/c1-8-11(33-7-21-8)4-3-9-5-31-17-13(16(27)25(17)14(9)18(28)29)23-15(26)12(24-30-2)10-6-32-19(20)22-10/h3-4,6-7,13,17H,5H2,1-2H3,(H2,20,22)(H,23,26)(H,28,29)/b4-3-,24-12+/t13?,17-/m1/s1
• InChI Key: KMIPKYQIOVAHOP-FKIQLDLJSA-N
• Isomeric SMILES: CC1=C(SC=N1)/C=C\C2=C(N3[C@@H](C(C3=O)NC(=O)/C(=N/OC)/C4=CSC(=N4)N)SC2)C(=O)O
• Canonical SMILES: CC1=C(SC=N1)C=CC2=C(N3C(C(C3=O)NC(=O)C(=NOC)C4=CSC(=N4)N)SC2)C(=O)O

Description

Cefditoren is a semisynthetic, broad-spectrum, beta-lactamase-resistant, third-generation cephalosporin with antibacterial activity. Cefditoren binds to and inactivates penicillin-binding proteins (PBPs) located on the inner membrane of the bacterial cell wall. PBPs are enzymes involved in the terminal stages of assembling the bacterial cell wall and in reshaping the cell wall during growth and division. Inactivation of PBPs interferes with the cross-linkage of peptidoglycan chains necessary for bacterial cell wall strength and rigidity. This results in the weakening of the bacterial cell wall and causes cell lysis.

Scientific Research Applications

Synthesis and Characterization of Cephem Derivatives

The synthesis and NMR characterization of novel cephalosporin derivatives, closely related to the compound , have been extensively studied. These derivatives can be used as carriers for a wide range of drugs, showcasing the compound's versatility in drug delivery. The preparation of antimalarial primaquine prodrugs using similar structures highlights its potential in creating effective treatment options for various diseases (Blau et al., 2008).

Novel Derivatives and Structure Elucidation

Research has led to the creation of novel derivatives of the compound, such as those synthesized from ceftriaxone disodium. These derivatives were structurally elucidated using techniques like LCMS, 1H-NMR, and CHN, indicating the compound's adaptability and the potential for diverse applications in scientific research (Fareed et al., 2012).

Benzhydryl Ester Synthesis and Characterization

Further research has been conducted on synthesizing and characterizing benzhydryl esters of similar compounds. These studies provide valuable insights into the chemical properties and potential pharmaceutical applications of these derivatives (Fu-li, 2007).

Labeling and Antibacterial Activity

Studies on labeling cephalosporin antibiotics with carbon-14, including similar compounds, have been undertaken. This research contributes to understanding the antibacterial spectrum and activity of these antibiotics, indicating the compound's significance in developing new antibacterial agents (Kai & Chiku, 1994).

Controlled Hydrolysis Studies

Research into the controlled hydrolysis of similar compounds, such as ceftiofur sodium, has revealed the formation of various metabolites. These studies are crucial in understanding the metabolic pathways and stability of such compounds, which can inform their use in medical treatments (Koshy & Cazers, 1997).

Impurities and Contaminants Analysis

Analyzing impurities in bulk drugs like Cefdinir, which share structural similarities with the compound , is vital for ensuring drug purity and safety. Such research is essential for the pharmaceutical industry's quality control processes (Rao et al., 2007).